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Compound of Interest

Compound Name: Cefuzonam

Cat. No.: B1240231

For Researchers, Scientists, and Drug Development Professionals

Cefuzonam is a second-generation cephalosporin antibiotic with a well-established role in the
treatment of various bacterial infections. This technical guide provides an in-depth overview of
its core molecular properties, mechanism of action, and the experimental methodologies used
to characterize its activity.

Core Molecular and Chemical Properties

Cefuzonam's efficacy as an antibiotic is intrinsically linked to its chemical structure and
properties. A summary of its key quantitative data is presented below.

Property Value Reference
Molecular Formula C16H15N705S4 [1]
Molecular Weight 513.58 g/mol [1]
CAS Number 82219-78-1 [2]

The sodium salt of Cefuzonam (Cefuzonam Sodium) is also commonly used and has a
molecular formula of Ci1eH14N7NaOsS4 and a molecular weight of 535.6 g/mol .[3][4]
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

Like other B-lactam antibiotics, Cefuzonam exerts its bactericidal effect by disrupting the
synthesis of the bacterial cell wall.[5][6] The primary target of Cefuzonam is a group of
enzymes known as penicillin-binding proteins (PBPs), which are essential for the final steps of
peptidoglycan synthesis.[5][7] Peptidoglycan provides structural integrity to the bacterial cell
wall.[5]

The signaling pathway, or more accurately, the mechanism of action, can be visualized as a
direct inhibition of a critical enzymatic step in bacterial cell wall formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. merckindex.rsc.org [merckindex.rsc.org]
. Cefuzonam | 82219-78-1 | MOLNOVA [molnova.com]
. NCBI | NLM | NIH [pubmed.ncbi.nim.nih.gov]

. What is the mechanism of Cefuzonam? [synapse.patsnap.com]

1
2
3

e 4. GSRS [gsrs.ncats.nih.gov]
5
6. Cephalosporin - Wikipedia [en.wikipedia.org]
7

. ncbi.nim.nih.gov [ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Cefuzonam: A Technical Overview of its Molecular
Characteristics and Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240231#cefuzonam-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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